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Compound of Interest

Compound Name: Dehydroandrosterone

Cat. No.: B141766 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Dehydroandrosterone (DHEA). The following

procedural guidance outlines the necessary personal protective equipment (PPE), operational

plans for safe handling, and compliant disposal methods.

Hazard Identification and Personal Protective Equipment
Dehydroandrosterone is classified as a hazardous substance requiring specific precautions. It

is a pharmacologically active material recognized for its reproductive toxicity and is very toxic to

aquatic life with long-lasting effects.[1][2][3][4] Based on animal studies, it is also considered a

possible cancer hazard.[5] Exposure can cause skin, eye, and respiratory tract irritation.[5][6]

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against exposure.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or safety

glasses.[5][6][7]

Protects against airborne dust

particles and accidental

splashes.

Skin Protection

Gloves: Chemical

impermeable gloves.[5][6][7]

Clothing: Lab coat, long-

sleeved clothing, and a

chemical-resistant apron.[5][6]

Prevents skin contact. DHEA

may cause skin irritation.[5]

Respiratory Protection

An approved/certified dust

respirator should be used

when dust generation is likely.

[5][6] A self-contained

breathing apparatus (SCBA) is

recommended for large spills.

[5]

Protects against inhalation of

airborne particles, which can

cause respiratory tract

irritation.[5]

Quantitative Hazard and Physical Data
The following table summarizes key quantitative data for Dehydroandrosterone (CAS

Number: 53-43-0).
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Parameter Value Reference

Acute Toxicity (Oral, Rat) LD50: >10 g/kg [1]

Acute Toxicity (Subcutaneous,

Rat)
LD50: 1 g/kg [1]

Acute Toxicity (Subcutaneous,

Mouse)
LD50: 900 mg/kg [1]

Toxic Dose Low (Oral, Human)
TDLO: 10 mg/kg (intermittent

over 2 weeks)
[1]

Molecular Weight 288.41 g/mole [5]

Melting Point 150°C (302°F) [5]

Operational and Disposal Plans
Adherence to standardized procedures is critical for minimizing risk and ensuring a safe

laboratory environment.

Step-by-Step Handling Protocol
Preparation: Before handling, obtain and read all safety instructions.[3][4][7] Ensure a

designated work area is clean and uncluttered. All necessary equipment, including PPE and

spill cleanup materials, should be readily accessible.

Engineering Controls: All handling of DHEA powder must be conducted in a well-ventilated

area, preferably within a process enclosure such as a fume hood or with local exhaust

ventilation to minimize airborne dust.[5][6]

Personal Protection: Don all required PPE as specified in the table above before entering the

designated handling area.

Weighing and Transfer: Handle DHEA with care to avoid the generation of dust.[2] Use

appropriate tools (e.g., spatulas) for transfers. Ground all equipment containing the material

to prevent static discharge.[5]
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Hygiene Practices: Do not eat, drink, or smoke in the laboratory area.[7][8] Wash hands

thoroughly with soap and water after handling is complete, before breaks, and at the end of

the workday.[1][7]

Storage: Store DHEA locked up in a tightly closed container in a cool, dry, and well-ventilated

area.[2][5][7] Keep it away from incompatible materials such as oxidizing agents.[5]
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Caption: Workflow for Safe Handling and Spill Response of DHEA.
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Disposal Plan
Proper disposal is mandatory to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection: All DHEA waste, including contaminated consumables (e.g., gloves, wipes,

weigh boats) and spilled material, must be collected in a suitable, clearly labeled, and sealed

container.

Regulatory Compliance: DHEA must not be disposed of with household or general laboratory

trash.[1] It is forbidden to allow the product to enter the sewage system or waterways.[1][7]

All disposal must be carried out in accordance with local, regional, and national

environmental regulations.[1][2][6]

Disposal Method: The recommended disposal method is to dissolve or mix the material with

a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[4] Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance and to arrange for professional waste disposal services.

Container Disposal: Empty containers should be triple-rinsed (if appropriate) and disposed of

according to official regulations, which may include recycling or specialized waste disposal.

[6]
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Caption: Logical Relationship for DHEA Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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